Cas no 1798673-42-3 (1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1798673-42-3
• MF: C₂₀H₂₁N₃O₂S₂
• MW: 399.529641866684
• CID: 5377080
• Update Time: 2025-10-31

1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• [2-(Methylthio)phenyl][3-[[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]methanone
• 1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Inchi： 1S/C20H21N3O2S2/c1-26-17-7-3-2-6-16(17)20(24)23-9-4-5-14(12-23)11-18-21-19(22-25-18)15-8-10-27-13-15/h2-3,6-8,10,13-14H,4-5,9,11-12H2,1H3
• InChI Key： OYNYHKXHKOJLQD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SC)(N1CCCC(CC2ON=C(C3C=CSC=3)N=2)C1)=O

Computed Properties

• Exact Mass: 399.108
• Monoisotopic Mass: 399.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.1±63.0 °C(Predicted)
• pka: -0.13±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Introduction to Compound with CAS No. 1798673-42-3 and Its Applications in Modern Chemical Biology

The compound with the CAS number 1798673-42-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 1-[2-(methylsulfanyl)benzoyl]-3-{[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's structure, synthesis, and its emerging applications, particularly in the context of recent research findings.

The molecular structure of this compound features a piperidine core, which is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to interact with biological targets due to their favorable physicochemical properties, such as solubility and metabolic stability. In this particular compound, the presence of a benzoyl group at the 1-position and a thiophene-substituted oxadiazole moiety at the 3-position introduces additional functional groups that can modulate its biological activity.

The benzoyl group is often used in medicinal chemistry to enhance binding affinity and selectivity. It can form hydrogen bonds with polar residues in protein targets, thereby improving the compound's interaction with biological receptors. On the other hand, the thiophene ring is a heterocyclic aromatic compound that has been extensively studied for its various pharmacological properties. Thiophene derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a thiophene ring in this compound suggests potential therapeutic applications in these areas.

The oxadiazole moiety is another key feature of this molecule. Oxadiazoles are five-membered heterocyclic compounds that have been shown to possess a wide range of biological activities, including antiviral, antitumor, and anti-inflammatory effects. The specific substitution pattern of the oxadiazole ring in this compound, namely 3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl, further enhances its potential biological activity by introducing additional interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The starting materials for the synthesis include commercially available precursors such as piperidine, thiophene derivatives, and benzoyl chloride. The synthesis typically involves Friedel-Crafts acylation to introduce the benzoyl group followed by nucleophilic substitution reactions to incorporate the oxadiazole moiety.

Recent research has highlighted the importance of structure-activity relationships (SAR) in drug discovery. By studying the SAR of various piperidine derivatives, researchers have been able to identify key structural features that contribute to biological activity. The compound with CAS No. 1798673-42-3 represents an interesting case study in this context. Its unique structural features suggest potential applications in modulating various biological pathways.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity has been implicated in various diseases, particularly cancer. By designing molecules that can inhibit specific kinases, researchers aim to develop new therapeutic strategies for these diseases.

In addition to its kinase inhibition potential, this compound has also shown promise as an antimicrobial agent. Recent studies have demonstrated that certain piperidine derivatives can exhibit potent activity against Gram-positive bacteria and fungi. The presence of both the benzoyl and oxadiazole moieties in this compound may contribute to its antimicrobial properties by interfering with essential bacterial processes such as DNA replication and cell wall synthesis.

The development of new antiviral agents is another area where this compound shows potential. Viruses rely on host cellular machinery for their replication cycle, making them attractive targets for drug discovery. By designing molecules that can interfere with viral replication without affecting host cells, researchers hope to develop new treatments for viral infections such as influenza and HIV.

The use of computational methods has also played a significant role in understanding the biological activity of this compound. Techniques such as molecular docking and virtual screening have allowed researchers to predict how this compound might interact with various biological targets. These computational studies have provided valuable insights into the potential mechanisms of action of this compound and have guided further experimental investigations.

In conclusion, the compound with CAS No. 1798673-42-3 is a structurally complex molecule with multiple functional groups that contribute to its potential biological activity. Its piperidine core combined with benzoyl and oxadiazole moieties suggests applications in various therapeutic areas such as kinase inhibition, antimicrobial therapy, and antiviral treatment. Recent research has begun to uncover the potential of this compound as a lead molecule for drug development.